Cas no 173445-39-1 (Benzenepropanal, 3-(1,1-diMethylethyl)-5-Methyl-)

Benzenepropanal, 3-(1,1-diMethylethyl)-5-Methyl- structure
173445-39-1 structure
Product Name:Benzenepropanal, 3-(1,1-diMethylethyl)-5-Methyl-
CAS No:173445-39-1
MF:C14H20O
MW:204.308004379272
CID:832787
Update Time:2026-04-29

Benzenepropanal, 3-(1,1-diMethylethyl)-5-Methyl- Chemical and Physical Properties

Names and Identifiers

    • Benzenepropanal, 3-(1,1-diMethylethyl)-5-Methyl-
    • LogP
    • 3-(1,1-DIMETHYLETHYL)-5-METHYL-BENZENEPROPANAL
    • 3-[3-Methyl-5-(2-methyl-2-propanyl)phenyl]propanal
    • Inchi: InChI=1S/C14H20O/c1-11-8-12(6-5-7-15)10-13(9-11)14(2,3)4/h7-10H,5-6H2,1-4H3
    • InChI Key: YYMDVFBICNBATN-UHFFFAOYSA-N
    • SMILES: CC1=CC(=CC(=C1)C(C)(C)C)CCC=O

Computed Properties

  • Exact Mass: 204.1515
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4

Experimental Properties

  • PSA: 17.07
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